![molecular formula C5H7N3 B091928 6-Methylpyridazin-3-amine CAS No. 18591-82-7](/img/structure/B91928.png)
6-Methylpyridazin-3-amine
Overview
Description
6-Methylpyridazin-3-amine (6-MPA) is an organic compound belonging to the pyridazine family of heterocyclic compounds. It is an important intermediate in organic synthesis and has been used in various scientific research applications. 6-MPA has been found to possess a range of biochemical and physiological effects, with potential applications in the pharmaceutical and medical fields.
Scientific Research Applications
A study investigated the amination of 4-halogenopyridazines with potassium amide, proposing a 4,5-didehydropyridazine intermediate. This research is relevant for understanding the chemical behavior of related compounds (Klinge, Plas, & Koudijs, 2010).
Antihypertensive activity was observed in 6-arylpyrido[2,3-d]pyrimidin-7-amine derivatives, suggesting potential medicinal applications (Bennett et al., 1981).
Photochemical preparation methods for N-substituted pyrroles from pyridazine N-oxides were developed, contributing to synthetic chemistry processes (Tsuchiya, Arai, & Igeta, 1973).
Synthesis of 3-bromo-6-methylpyridazine was achieved, offering a method for manufacturing this compound, which is important for further chemical applications (Xin Bing-wei, 2008).
New anticancer agents were developed by synthesizing a series of 3-allylthio-6-(mono or disubstituted) aminopyridazines, showing antiproliferative activities against various cancer cell lines (Won & Park, 2010).
Pyridazine N-oxides were explored, contributing to an understanding of their chemical properties and potential uses (Ogata & Kanō, 1963).
Ruthenium(II) chloro complexes were studied with the incorporation of polybasic aromatic amines, which is significant for coordination chemistry and potential catalysis applications (Harvey, Arif, & Ernst, 2004).
Dopamine beta-hydroxylase inhibitory activity was observed in 6-alkylaminopyridazine-3-carboxylic acid derivatives, offering insights into neurological disorder treatments (Konno et al., 1992).
Solid phase synthesis of aminopyridazines using resin-bound thiophenols was developed, indicating advancements in pharmaceutical synthesis techniques (Parrot, Wermuth, & Hibert, 1999).
Mechanism of Action
Target of Action
3-Amino-6-methylpyridazine, also known as 6-Methylpyridazin-3-amine, is a compound with a wide range of pharmacological activities
Mode of Action
It is known that pyridazine derivatives, including 3-amino-6-methylpyridazine, exhibit a broad spectrum of pharmacological activities
Biochemical Pathways
Pyridazine derivatives have been found to exhibit a wide range of pharmacological activities, suggesting that they may interact with multiple biochemical pathways
Result of Action
Pyridazine derivatives have been reported to possess antimicrobial, antitubercular, analgesic, anti-inflammatory, antidiabetic, antihypertensive, antiplatelet, anticancer, antifungal, antidepressant–anxiolytic, anticonvulsant, bronchodilatory (for asthma) and anti-allergic properties . The specific effects of 3-Amino-6-methylpyridazine may vary based on its interaction with its targets.
Biochemical Analysis
Biochemical Properties
Pyridazine derivatives, which include 3-Amino-6-methylpyridazine, have been shown to exhibit a wide range of pharmacological activities These activities could potentially involve interactions with various enzymes, proteins, and other biomolecules
Cellular Effects
Pyridazine derivatives have been reported to exhibit a variety of biological activities, including antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, and antiulcer effects . These activities suggest that 3-Amino-6-methylpyridazine could potentially influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
Pyridazine derivatives have been shown to interact with a range of biological targets and exert various physiological effects These interactions could potentially involve binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
6-methylpyridazin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3/c1-4-2-3-5(6)8-7-4/h2-3H,1H3,(H2,6,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAZMCIGKULUUMR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90171814 | |
Record name | 6-Methylpyridazin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90171814 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
109.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18591-82-7 | |
Record name | 3-Amino-6-methylpyridazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18591-82-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Methylpyridazin-3-amine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018591827 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Methylpyridazin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90171814 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-methylpyridazin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.558 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 6-METHYLPYRIDAZIN-3-AMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TC4CC2ZVG9 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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